Cas no 51963-61-2 (Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized)

• Product Name: Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized
• CAS No: 51963-61-2
• MF: C₁₀H₂₀N₅Na₂O₁₆P₃
• MW: 605.19052696228
• MDL: MFCD00150754
• CID: 56131
• PubChem ID: 56777315
• Update Time: 2025-04-18

Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-triphosphate disodium salt
• ATP disodium hydrate
• Adenosine 5′-triphosphate (ATP) disodium salt hydrate
• ADENOSINE 5'-TRIPHOSPHATE DISODIUM SALT TRIHYDRATE
• ATP, DISODIUM TRIHYDRATE
• 5'-ATP-Na2
• Adenosine 5’-triphosphate, disodium salt
• ADENOSINE-5'-TRIPHOSPHATE DISODIUM SALT HYDR.,CALCIUM FREE
• Adenosine-5'-triphosphate disodium salt hydrate,water
• adenosine-5'-triphosphate disodium trihydrate
• disodium adenosine 5'-triphosphate trihydrate
• Disodium adenosine 5'- triphosphate trihydrate
• ATP disodium salt trihydrate
• Adenosine 5'-(tetrahydrogen triphosphate), disodium salt, trihydrate (9CI)
• Adenosine 5'-(tetrahydrogen triphosphate), sodium salt, hydrate (1:2:3)
• ATP disodium trihydrate
• E79137
• Adenosine-5'-triphosphate disodium salt trihydrate
• Adenosine triphosphate disodium salt
• sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogentriphosphate trihydrate
• disodium;[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate;trihydrate
• MFCD00150754
• Adenosine Disodium Triphosphate,(S)
• 51963-61-2
• Adenosine 5'-(tetrahydrogen triphosphate), disodium salt, trihydrate
• ATP disodium salt trihydrate
• Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized
• Adenosine5'-(tetrahydrogentriphosphate),disodiuMsalt,trihydrate(9CI)
• Adenosine 5 inverted exclamation mark -triphosphate pound not disodium salt
• Adenosine 5-triphosphate disodium salt trihydrate
• DISODIUM TRIHYDRATE HYDROGEN {[(2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL]METHOXY(HYDROXY)PHOSPHORYL PHOSPHONATO}OXYPHOSPHONATE

• MDL： MFCD00150754
• Inchi： 1S/C10H16N5O13P3.2Na.3H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;;3*1H2/q;2*+1;;;/p-2/t4-,6-,7-,10-;;;;;/m1...../s1
• InChI Key： MWEQTWJABOLLOS-AZGWGOJFSA-L
• SMILES： P(=O)(O)(OP(=O)([O-])OP(=O)([O-])O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+].[Na+].O.O.O

Computed Properties

• Exact Mass: 550.96000
• Monoisotopic Mass: 604.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 288A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 176°C
• Boiling Point: 420.8±30.0 °C at 760 mmHg
• Flash Point: 208.3±24.6 °C
• Solubility: H2O: 50 mg/mL
• PSA: 314.22000
• LogP: -0.17140
• Solubility: It can be dissolved in water and is very slightly soluble in ethanol, ether, chloroform or other organic solvents.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25-S36-S26
• RTECS：AU7417000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents